Cas no 1714148-49-8 (2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid)

• Product Name: 2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid
• CAS No: 1714148-49-8
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 5324311
• Update Time: 2025-11-01

2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-carboxylic acid, 4,5,6,7-tetrahydro-2-(4-morpholinylcarbonyl)-
• 2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid

• Inchi： 1S/C14H17NO4S/c16-13(15-3-5-19-6-4-15)12-8-10-7-9(14(17)18)1-2-11(10)20-12/h8-9H,1-7H2,(H,17,18)
• InChI Key： GDFAKZAEOHSIOM-UHFFFAOYSA-N
• SMILES： C12CCC(C(O)=O)CC=1C=C(C(N1CCOCC1)=O)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid

Introduction to 2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid (CAS No. 1714148-49-8)

2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid (CAS No. 1714148-49-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiophene family, which is well-known for its diverse pharmacological properties and applications in drug development. The presence of a morpholine-4-carbonyl moiety in its structure imparts unique chemical and biological characteristics, making it a promising candidate for further investigation and potential therapeutic applications.

The benzothiophene core is a heterocyclic aromatic compound that has been extensively studied for its role in various biological processes. Its structural framework allows for the facile introduction of functional groups, which can modulate its pharmacological activity. In particular, the carboxylic acid and morpholine substituents in this compound contribute to its potential as a bioactive molecule. The carboxylic acid group can participate in hydrogen bonding interactions, while the morpholine ring provides a basic nitrogen atom that can engage in salt formation and coordinate with metal ions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Studies have suggested that 2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has opened up avenues for exploring its potential as an anti-inflammatory agent.

In addition to its pharmacological relevance, this compound has also shown promise in material science applications. The unique structural features of benzothiophene derivatives make them suitable candidates for the development of organic semiconductors and conductive polymers. The morpholine moiety, in particular, can enhance the solubility and processability of these materials, making them more suitable for use in electronic devices.

The synthesis of 2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiophene core through cyclization reactions, followed by functionalization with the morpholine-4-carbonyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the aromatic ring.

The chemical stability of this compound under various conditions has been thoroughly evaluated. It has been found to be stable under ambient conditions but may degrade under extreme pH or temperature conditions. This information is crucial for its storage and handling, ensuring that it retains its integrity during transportation and usage.

Evaluation of the toxicological profile of 2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid has been conducted using both in vitro and in vivo models. Preliminary studies suggest that it exhibits low toxicity at therapeutic concentrations but may cause adverse effects at higher doses. Further research is needed to fully characterize its safety profile and identify any potential long-term health risks.

The potential therapeutic applications of this compound are vast. Its structural similarity to known bioactive molecules makes it a valuable scaffold for drug discovery programs. Researchers are exploring its potential as an antagonist for certain G protein-coupled receptors (GPCRs) and as a modulator of enzyme activity involved in metabolic pathways. Additionally, its ability to cross the blood-brain barrier suggests that it may have applications in central nervous system (CNS) disorders.

The impact of this compound on modern medicine cannot be overstated. As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with specific targets with high precision. 2-(morpholine-4-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-5-carboxylic acid represents a significant step forward in this direction.